Cas no 63583-47-1 (Phenylacetyl-1-13C chloride)
Phenylacetyl-1-13C chloride structure
Product Name:Phenylacetyl-1-13C chloride
CAS No:63583-47-1
MF:C8H7ClO
MW:155.58623623848
CID:2791148
PubChem ID:12214080
Update Time:2024-03-01
Phenylacetyl-1-13C chloride Chemical and Physical Properties
Names and Identifiers
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- Phenylacetyl-1-13C chloride
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- Inchi： 1S/C8H7ClO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2/i8+1
- InChI Key： VMZCDNSFRSVYKQ-VJJZLTLGSA-N
- SMILES： Cl[13C](CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 155.0218974 g/mol
- Monoisotopic Mass: 155.0218974 g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 155.58
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1
Phenylacetyl-1-13C chloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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